Cas no 66819-85-0 ((2-Chloro-3-methylbutanoyl) 3-chlorobenzenecarboperoxoate)
66819-85-0 structure
Product name:(2-Chloro-3-methylbutanoyl) 3-chlorobenzenecarboperoxoate
(2-Chloro-3-methylbutanoyl) 3-chlorobenzenecarboperoxoate Chemical and Physical Properties
Names and Identifiers
-
- 66819-85-0
- DTXSID00708014
- SCHEMBL11654173
- (2-Chloro-3-methylbutanoyl) 3-chlorobenzenecarboperoxoate
-
- Inchi： InChI=1S/C12H12Cl2O4/c1-7(2)10(14)12(16)18-17-11(15)8-4-3-5-9(13)6-8/h3-7,10H,1-2H3
- InChI Key： JNKBOPLNRZURCL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 290.0112642Da
- Monoisotopic Mass: 290.0112642Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 52.6Ų
(2-Chloro-3-methylbutanoyl) 3-chlorobenzenecarboperoxoate Related Literature
-
M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
-
Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
-
Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
-
Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
-
5. Back matter
66819-85-0 ((2-Chloro-3-methylbutanoyl) 3-chlorobenzenecarboperoxoate) Related Products
- 2229370-70-9(methyl 4-amino-3-(2-chloro-6-methylpyridin-4-yl)butanoate)
- 851979-83-4(methyl 4-N'-(6-methoxy-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate)
- 1019769-53-9(4-(3-chloro-2-hydroxyphenyl)but-3-en-2-one)
- 1805944-55-1(Ethyl 2-bromomethyl-5-cyano-3-nitrophenylacetate)
- 1706440-13-2(1H,4H,5H,6H,7H-pyrazolo4,3-cpyridin-3-amine dihydrochloride)
- 1706453-00-0(2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester)
- 306979-32-8(Benzamide, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxy-)
- 2228322-38-9(1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid)
- 2228130-58-1(methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate)
- 2166028-20-0(Methyl 3-chloro-6-chlorosulfonylpyridine-2-carboxylate)
Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
pengshengyue
Gold Member
Audited Supplier
CN Supplier
Bulk
